Chembl4557836

• IUPAC Name: 2-[11-(3,4-dimethylphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C23H19FN6O2/c1-14-3-4-16(11-15(14)2)19-12-20-22-27-30(23(32)28(22)9-10-29(20)26-19)13-21(31)25-18-7-5-17(24)6-8-18/h3-12H,13H2,1-2H3,(H,25,31)
• InChI Key: RRLBGCKKFZAVOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C=CN4C(=NN(C4=O)CC(=O)NC5=CC=C(C=C5)F)C3=C2)C
• Molecular Formula: C23H19FN6O2
• Molecular Weight: 430.4 g/mol

Description

Chembl4557836 is a chemical compound that has been the subject of scientific research due to its potential use in the treatment of various diseases. This compound belongs to the class of small molecule inhibitors that target specific proteins in the human body.

Scientific Research Applications

ChEMBL is a prominent open data database that contains detailed information on a vast array of drug-like bioactive compounds. It is meticulously curated from primary published literature and standardized to enhance its utility across diverse chemical biology and drug discovery research areas. The database offers access to over 5.4 million bioactivity measurements for more than 1 million compounds and 5200 protein targets, making it an invaluable resource for scientific research (Gaulton et al., 2011).

Expansion and Evolution of ChEMBL

Over the years, ChEMBL has evolved significantly. New sources of bioactivity data have been incorporated, including data sets from neglected disease screening, crop protection, drug metabolism, and bioactivity data from patents. This expansion has broadened its applicability beyond traditional medicinal chemistry, offering insights into various scientific fields. Enhanced features such as the annotation of assays and targets using ontologies, inclusion of clinical candidate targets and indications, and structural alerts further augment its research utility (Gaulton et al., 2016).

Applications in Nanoparticle Synthesis

While not directly linked to ChEMBL4557836, the database's comprehensive data have facilitated advancements in the synthesis of inorganic nanoparticles, highlighting the synergy between chemical discovery and technological development in areas such as the electronics industry (Cushing et al., 2004).

Web Services and Data Accessibility

ChEMBL's web services have streamlined access to drug discovery data, exposing a significant amount of information from the database and introducing new functionalities. This makes ChEMBL a powerful tool for developing applications and workflows relevant to drug discovery and chemical biology (Davies et al., 2015).

Direct Data Deposition

Recent improvements have focused on enhancing the robustness of assay detail capture and introducing a new data deposition system. This allows for the updating of datasets and the deposition of supplementary data, facilitating a more dynamic and interactive use of the database (Mendez et al., 2018).

Crop Protection Bioassay Data

ChEMBL's expansion to include a large-scale dataset of bioactivity information for crop protection emphasizes its potential for agricultural research. This broadens its applicability and allows for the exploration of chemical scaffolds active against specific targets in crop protection (Gaulton et al., 2015).